Cas no 21282-96-2 (Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester)
21282-96-2 structure
Product Name:Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester
CAS No:21282-96-2
MF:C9H12O5
MW:200.188583374023
CID:261050
Update Time:2024-01-27
Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester
- 2-prop-2-enoyloxyethyl 3-oxobutanoate
- 2-(acryloyloxy)ethyl 3-oxobutanoate
- 2-(Acryloyloxy)ethyl acetoacetate
- 4-hydroxy-2-methylidenebutanoic 3-oxobutanoic anhydride
- 2-acetoacetoxyethylacrylate
- 2-hydroxyethylacetoacetateacrylate
- acetoaceticacid,2-hydroxyethylacrylateester
- acetoaceticacid,2-hydroxyethylester,acrylate
- akryloyloxyethylesterkyselinyacetoctove
- ethylene glycol monoacetoacetate mono-acrylate
- 2-(ACRYLOYLOXY)ETHYL ACETOACETATE 95%
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- Inchi: 1S/C9H12O5/c1-3-8(11)13-4-5-14-9(12)6-7(2)10/h3H,1,4-6H2,2H3
- InChI Key: YHSYGCXKWUUKIK-UHFFFAOYSA-N
- SMILES: C(OCCOC(=O)C=C)(=O)CC(=O)C
Computed Properties
- Exact Mass: 236.08958
- Monoisotopic Mass: 200.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.2176 (rough estimate)
- Boiling Point: 257.9°C (rough estimate)
- Flash Point: 96 °C
- Refractive Index: 1.4435 (estimate)
- PSA: 132.13
- Solubility: Not determined
Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Security Information
- Hazardous Material transportation number:UN 2810 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 22-24-36/37/38
- Safety Instruction: 26-36/37-45
- RTECS:AK5600000
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Hazardous Material Identification:
Butanoic acid, 3-oxo-,2-[(1-oxo-2-propen-1-yl)oxy]ethyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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